Cas no 64532-04-3 (1-BUTANAMINIUM, 4-AMINO-2-HYDROXY-N,N,N-TRIMETHYL-4-OXO-, (R)-)

• Product Name: 1-BUTANAMINIUM, 4-AMINO-2-HYDROXY-N,N,N-TRIMETHYL-4-OXO-, (R)-
• CAS No: 64532-04-3
• MF: C₇H₁₇N₂O₂
• MW: 161.222081899643
• CID: 3199111
• PubChem ID: 11701090
• Update Time: 2025-04-21

1-BUTANAMINIUM, 4-AMINO-2-HYDROXY-N,N,N-TRIMETHYL-4-OXO-, (R)- Chemical and Physical Properties

Names and Identifiers

• 1-BUTANAMINIUM, 4-AMINO-2-HYDROXY-N,N,N-TRIMETHYL-4-OXO-, (R)-
• 64532-04-3
• (2R)-4-amino-2-hydroxy-N,N,N-trimethyl-4-oxobutan-1-aminium
• Q27102241
• (R)-carnitinamide
• L-Carnitinamide
• CHEBI:17159
• SCHEMBL6667320
• 1-Butanaminium, 4-amino-2-hydroxy-N,N,N-trimethyl-4-oxo-, (2R)-
• UNII-CRQ6QMP3VY
• (2R)-4-Amino-2-hydroxy-N,N,N-trimethyl-4-oxo-1-butanaminium
• carnitinamide
• [(2R)-4-amino-2-hydroxy-4-oxobutyl]-trimethylazanium
• C02290
• CRQ6QMP3VY

• Inchi： 1S/C7H16N2O2/c1-9(2,3)5-6(10)4-7(8)11/h6,10H,4-5H2,1-3H3,(H-,8,11)/p+1/t6-/m1/s1
• InChI Key： KWIXGIMKELMNGH-ZCFIWIBFSA-O
• SMILES： O[C@H](CC(N)=O)C[N+](C)(C)C

Computed Properties

• Exact Mass: 161.129002789Da
• Monoisotopic Mass: 161.129002789Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3Ų